Cas no 72093-46-0 (1,1'-Biphenyl, 4'-chloro-3-fluoro-)

• Product Name: 1,1'-Biphenyl, 4'-chloro-3-fluoro-
• CAS No: 72093-46-0
• MF: C₁₂H₈ClF
• MW: 206.643325805664
• CID: 544508
• PubChem ID: 2757547
• Update Time: 2025-04-19

1,1'-Biphenyl, 4'-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4'-chloro-3-fluoro-
• 1-chloro-4-(3-fluorophenyl)benzene
• DTXSID20373940
• 72093-46-0
• SCHEMBL9150699

• Inchi： 1S/C12H8ClF/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H
• InChI Key： FYHDSEUFZNDKEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 206.02994
• Monoisotopic Mass: 206.0298561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0